Cas no 31698-88-1 (methyl 1,3-oxazole-2-carboxylate)

methyl 1,3-oxazole-2-carboxylate structure
31698-88-1 structure
Product Name:methyl 1,3-oxazole-2-carboxylate
CAS No:31698-88-1
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD07699294
CID:1037060
PubChem ID:53438894
Update Time:2025-04-20

methyl 1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl oxazole-2-carboxylate
    • methyl 1,3-oxazole-2-carboxylate
    • METHYL 2-OXAZOLECARBOXYLATE
    • Oxazol-2-carbonsaeuremethylester
    • oxazole-2-carboxylic acid methyl ester
    • MFCD07699294
    • DTXSID40701569
    • SY057667
    • DS-2740
    • CS-0150742
    • A856303
    • EN300-226132
    • DB-003745
    • C74629
    • 31698-88-1
    • SCHEMBL742254
    • AKOS006285624
    • AB42108
    • Methyloxazole-2-carboxylate
    • MDL： MFCD07699294
    • Inchi： 1S/C5H5NO3/c1-8-5(7)4-6-2-3-9-4/h2-3H,1H3
    • InChI Key： GSKQTLDIWHGWSR-UHFFFAOYSA-N
    • SMILES： O1C=CN=C1C(=O)OC

Computed Properties

  • Exact Mass: 127.02700
  • Monoisotopic Mass: 127.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 177.2±23.0 ºC (760 Torr),
  • Flash Point: 61.0±22.6 ºC,
  • Solubility: Dissolution (41 g/l) (25 º C),
  • PSA: 52.33000
  • LogP: 0.46120

methyl 1,3-oxazole-2-carboxylate Security Information

methyl 1,3-oxazole-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 1,3-oxazole-2-carboxylate Pricemore >>

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